Apamine

• Molecular Formula: C79H131N31O24S4
• Molecular Weight: 2027.4 g/mol
• InChI: InChI=1S/C79H131N31O24S4/c1-35(2)26-49-70(127)107-51-31-136-135-30-41(81)63(120)105-50(28-57(84)114)71(128)108-53(73(130)99-42(12-7-8-22-80)64(121)96-38(5)77(134)110-25-11-15-54(110)75(132)102-47(18-21-58(115)116)69(126)109-59(39(6)111)76(133)95-37(4)62(119)104-49)33-138-137-32-52(106-66(123)44(14-10-24-92-79(88)89)98-65(122)43(13-9-23-91-78(86)87)97-61(118)36(3)94-72(51)129)74(131)101-45(16-19-55(82)112)67(124)100-46(17-20-56(83)113)68(125)103-48(60(85)117)27-40-29-90-34-93-40/h29,34-39,41-54,59,111H,7-28,30-33,80-81H2,1-6H3,(H2,82,112)(H2,83,113)(H2,84,114)(H2,85,117)(H,90,93)(H,94,129)(H,95,133)(H,96,121)(H,97,118)(H,98,122)(H,99,130)(H,100,124)(H,101,131)(H,102,132)(H,103,125)(H,104,119)(H,105,120)(H,106,123)(H,107,127)(H,108,128)(H,109,126)(H,115,116)(H4,86,87,91)(H4,88,89,92)
• InChIKey: YVIIHEKJCKCXOB-UHFFFAOYSA-N

Apamin Profile & Key Differentiators

Apamin is an 18-amino acid peptide neurotoxin (MW 2027.35 Da) isolated from Apis mellifera bee venom, characterized by two disulfide bridges (Cys1–Cys11, Cys3–Cys15) and an essential C-terminal histidine amide [1]. It is the canonical reference blocker of small-conductance Ca²⁺-activated K⁺ (SK/KCa2) channels, displaying a characteristic potency rank order of SK2 (KCa2.2, IC₅₀ ≈ 27–83 pM) >> SK3 (KCa2.3, IC₅₀ ≈ 0.6–4 nM) > SK1 (KCa2.1, IC₅₀ ≈ 0.7–8 nM), with no activity at the intermediate-conductance KCa3.1/SK4 channel at concentrations up to 1 µM [2]. Apamin is the only polypeptide neurotoxin documented to cross the blood-brain barrier (BBB) after systemic administration, a property that underpins its unique utility for in vivo CNS studies [3].

Canonical reference blocker of SK/KCa2 channels with graded subtype selectivity window

Only polypeptide SK blocker with documented systemic blood-brain barrier penetration

Enables non-invasive CNS SK channel studies without intracranial cannulation

• [1] Habermann E. Apamin. Pharmacology & Therapeutics. 1984; 25(2): 255–270. doi: 10.1016/0163-7258(84)90046-9 View Source
• [2] Strøbæk D, Jørgensen TD, Christophersen P, Ahring PK, Olesen SP. Pharmacological characterization of small-conductance Ca²⁺-activated K⁺ channels stably expressed in HEK 293 cells. British Journal of Pharmacology. 2000; 129(5): 991–999. doi: 10.1038/sj.bjp.0703120 View Source
• [3] Oller-Salvia B, Teixidó M, Giralt E. From venoms to BBB shuttles: Synthesis and blood–brain barrier transport assessment of apamin and a nontoxic analog. Biopolymers. 2013; 100(6): 675–686. doi: 10.1002/bip.22257 View Source

Apamin's Irreplaceable Multi-Property Profile

No single alternative SK channel blocker replicates the combination of properties that defines apamin's experimental utility. Small-molecule blockers such as UCL 1684 exhibit negligible subtype discrimination (~2-fold between SK1 and SK2 [1]), while more selective peptide alternatives such as tamapin (~1,750-fold SK2/SK1 selectivity [2]) and Lei-Dab7 (SK2-selective [3]) lack the ability to cross the BBB, requiring direct intracranial administration for CNS studies. Conversely, BBB-permeant small molecules show broader off-target profiles that compromise interpretation. Apamin is the only tool that simultaneously delivers (a) a graded, interpretable SK subtype potency window, (b) systemic CNS access, and (c) well-characterized in vivo pharmacology in disease-relevant behavioral models. Substitution with any single alternative inevitably sacrifices at least two of these dimensions, producing qualitatively different experimental outcomes.

Property

Common alternative

Graded SK subtype selectivity window

vs

UCL 1684: negligible subtype discrimination (~2-fold)

Systemic CNS access after i.p./i.v. dosing

vs

Tamapin, Lei-Dab7: no BBB penetration; intracranial delivery required

Peptide-level target engagement with interpretable in vivo pharmacology

vs

BBB-permeant small molecules: broader off-target profiles compromise interpretation

No single alternative replicates the combination of subtype discrimination, CNS access, and well-characterized in vivo pharmacology. Substitution sacrifices at least two of these dimensions and may produce qualitatively different experimental outcomes.

• [1] Strøbæk D, Jørgensen TD, Christophersen P, Ahring PK, Olesen SP. Pharmacological characterization of small-conductance Ca²⁺-activated K⁺ channels stably expressed in HEK 293 cells. British Journal of Pharmacology. 2000; 129(5): 991–999. doi: 10.1038/sj.bjp.0703120 View Source
• [2] Pedarzani P, D'hoedt D, Doorty KB, et al. Tamapin, a venom peptide from the Indian red scorpion (Mesobuthus tamulus) that targets small conductance Ca²⁺-activated K⁺ channels and afterhyperpolarization currents in central neurons. Journal of Biological Chemistry. 2002; 277(48): 46101–46109. doi: 10.1074/jbc.M206465200 View Source
• [3] Mpari B, Sreng L, Regaya I, Mourre C. Differential effects of two blockers of small conductance Ca²⁺-activated K⁺ channels, apamin and lei-Dab7, on learning and memory in rats. Journal of Integrative Neuroscience. 2005; 4(3): 381–396. doi: 10.1142/S0219635205000884 View Source

Apamin Comparative Evidence Guide

Apamin vs. UCL 1684: SK Subtype Selectivity

In whole-cell patch-clamp recordings from HEK 293 cells stably expressing cloned human SK1 and rat SK2 channels, apamin blocked hSK1 and rSK2 with IC₅₀ values of 3.3 nM and 83 pM, respectively, yielding an SK1/SK2 potency ratio of approximately 40 [1]. In the same study, the bis-quinolinium cyclophane small molecule UCL 1684—the most potent non-peptidic SK channel blocker described—blocked hSK1 with an IC₅₀ of 762 pM and rSK2 with an IC₅₀ of 364 pM, yielding an SK1/SK2 ratio of only ~2.1 [1]. An independent study using Xenopus oocyte expression confirmed apamin IC₅₀ values for hSK1 (704 pM, biphasic), rSK2 (27 pM), and rSK3 (4 nM), with corresponding Kd values from ¹²⁵I-apamin binding of ~390 pM (hSK1), ~4 pM (rSK2), and ~11 pM (rSK3) [2]. This graded selectivity window is experimentally exploited to parse the contribution of individual SK subtypes to native afterhyperpolarization currents.

SK subtype selectivity

Head-to-head

Apamin: hSK1 3.3 nM / rSK2 83 pM; ratio ≈ 40

UCL 1684: hSK1 762 pM / rSK2 364 pM; ratio ≈ 2.1

~19-fold greater discrimination

Supports pharmacological dissection of SK2 vs. SK1 currents

Reported in whole-cell patch-clamp; HEK cells expressing hSK1/rSK2

Evidence Dimension	SK channel subtype discrimination (hSK1 IC₅₀ / rSK2 IC₅₀ ratio)
Target Compound Data	Apamin: hSK1 IC₅₀ = 3.3 nM; rSK2 IC₅₀ = 83 pM; ratio ≈ 40
Comparator Or Baseline	UCL 1684: hSK1 IC₅₀ = 762 pM; rSK2 IC₅₀ = 364 pM; ratio ≈ 2.1
Quantified Difference	Apamin provides ~19-fold greater subtype discrimination than UCL 1684 (ratio of 40 vs. 2.1)
Conditions	Whole-cell patch clamp; HEK 293 cells stably expressing hSK1 or rSK2; Strøbæk et al. 2000, Br J Pharmacol

Why This Matters

When experimental designs require distinguishing SK2-mediated from SK1-mediated currents in native tissue, apamin's ~40-fold window enables pharmacological dissection; UCL 1684's ~2-fold window renders such dissection unreliable.

• [1] Strøbæk D, Jørgensen TD, Christophersen P, Ahring PK, Olesen SP. Pharmacological characterization of small-conductance Ca²⁺-activated K⁺ channels stably expressed in HEK 293 cells. British Journal of Pharmacology. 2000; 129(5): 991–999. doi: 10.1038/sj.bjp.0703120 View Source
• [2] Grunnet M, Jensen BS, Olesen SP, Klaerke DA. Apamin interacts with all subtypes of cloned small-conductance Ca²⁺-activated K⁺ channels. Pflügers Archiv – European Journal of Physiology. 2001; 441(4): 544–550. doi: 10.1007/s004240000447 View Source

Systemic BBB Penetration: Unique Among Peptide Blockers

Apamin is documented as the only polypeptide neurotoxin among SK channel blockers that penetrates the BBB after systemic administration [1]. Systemic apamin (0.1 or 0.3 mg/kg i.p.) reversed cognitive and motor deficits in a rat 6-OHDA Parkinson's disease model, effects that are mechanistically dependent on central SK channel blockade and were corroborated by in vivo microdialysis showing enhanced striatal dopamine release [2]. By contrast, alternative peptide SK blockers—including scyllatoxin (leiurotoxin I), tamapin, and Lei-Dab7—are restricted to intracranial or ex vivo application for CNS studies due to the absence of BBB penetration [3]. Among small-molecule SK blockers, UCL 1684 does penetrate the CNS but lacks subtype discrimination and carries broader off-target liabilities. No other single agent combines peptide-level SK subtype selectivity with systemic CNS bioavailability.

Systemic CNS access

Cross-study comparable

Apamin: systemic i.p. produces central behavioral and neurochemical effects

Peptide alternatives: no documented BBB penetration; i.c.v. required

Qualitative difference: non-invasive vs. intracranial route

Enables CNS SK studies without chronic cannulation confounds

Validated in rat models; multiple independent studies

Evidence Dimension	Blood-brain barrier penetration enabling systemic CNS activity
Target Compound Data	Apamin: crosses BBB; systemic i.p. administration (0.1–0.3 mg/kg) produces measurable CNS behavioral and neurochemical effects in rats [2]
Comparator Or Baseline	Scyllatoxin, tamapin, Lei-Dab7: no documented BBB penetration; CNS studies require i.c.v. or direct brain administration
Quantified Difference	Qualitative difference: systemic vs. intracranial route required; apamin uniquely enables non-invasive CNS SK channel studies
Conditions	In vivo rat models; systemic (i.p.) vs. intracranial (i.c.v.) administration routes; multiple independent studies

Why This Matters

Procurement of apamin for in vivo CNS studies avoids the surgical expertise, animal attrition, and confounds associated with chronic i.c.v. cannulation required for alternative peptide SK blockers.

• [1] Oller-Salvia B, Teixidó M, Giralt E. From venoms to BBB shuttles: Synthesis and blood–brain barrier transport assessment of apamin and a nontoxic analog. Biopolymers. 2013; 100(6): 675–686. doi: 10.1002/bip.22257 View Source
• [2] Chen L, Deltheil T, Turle-Lorenzo N, et al. SK channel blockade reverses cognitive and motor deficits induced by nigrostriatal dopamine lesions in rats. International Journal of Neuropsychopharmacology. 2014; 17(8): 1295–1306. doi: 10.1017/S1461145714000236 View Source
• [3] Mpari B, Sreng L, Regaya I, Mourre C. Differential effects of two blockers of small conductance Ca²⁺-activated K⁺ channels, apamin and lei-Dab7, on learning and memory in rats. Journal of Integrative Neuroscience. 2005; 4(3): 381–396. doi: 10.1142/S0219635205000884 View Source

Memory Consolidation: Apamin vs. Lei-Dab7

In a direct comparative study, Mpari et al. (2005) evaluated the effects of two SK channel blockers on olfactory associative memory in rats: apamin (recognizes SK2 and SK3) and Lei-Dab7 (binds SK2 only; competes apamin binding on brain sections with IC₅₀ = 11.4 nM) [1]. Intracerebroventricular injection of apamin (0.3 ng) before or after the acquisition session significantly improved new odor pair learning in a retention test 24 hours later. In contrast, Lei-Dab7 (3 ng, a 10-fold higher dose) did not significantly affect mnesic processes [1]. The authors concluded that SK3 channel blockade (absent in Lei-Dab7 but present in apamin) is necessary for the memory-facilitating effect. This finding demonstrates that SK2 blockade alone is insufficient to replicate apamin's cognitive effects and provides functional evidence that apamin's multi-subtype profile confers distinct in vivo pharmacology.

Memory consolidation

Head-to-head

Apamin (0.3 ng i.c.v.): reported cognitive endpoint response in olfactory task

Lei-Dab7 (3 ng i.c.v., SK2-only): no measurable mnesic effect

SK3 engagement appears necessary for the cognitive phenotype

SK2-selective blockers may not replicate apamin's cognitive endpoint profile

Rat olfactory associative discrimination; 24 h retention test

Evidence Dimension	In vivo memory consolidation in olfactory associative task (rat)
Target Compound Data	Apamin (0.3 ng i.c.v.): significant improvement of new odor pair learning at 24 h retention
Comparator Or Baseline	Lei-Dab7 (3 ng i.c.v., SK2-selective): no significant effect on mnesic processes
Quantified Difference	Apamin effective at 0.3 ng; Lei-Dab7 ineffective even at 10-fold higher dose (3 ng); qualitative divergence in cognitive outcome
Conditions	Olfactory associative discrimination task; i.c.v. injection; retention tested 24 h post-acquisition; Mpari et al. 2005, J Integr Neurosci

Why This Matters

For studies of SK channel involvement in learning and memory, Lei-Dab7 or tamapin (SK2-selective) cannot substitute for apamin, as SK3 engagement appears mechanistically required for the cognitive facilitation phenotype.

• [1] Mpari B, Sreng L, Regaya I, Mourre C. Differential effects of two blockers of small conductance Ca²⁺-activated K⁺ channels, apamin and lei-Dab7, on learning and memory in rats. Journal of Integrative Neuroscience. 2005; 4(3): 381–396. doi: 10.1142/S0219635205000884 View Source

Kv1.3 Off-Target Liability

A 2017 study by Voos et al. demonstrated that apamin is not as pharmacologically specific as historically assumed: it blocks the voltage-gated potassium channel Kv1.3 with an IC₅₀ of 13 nM, a potency comparable to the dedicated Kv1.3 blocker PAP-1 [1]. This off-target activity is functionally relevant because Kv1.3 and SK channels are frequently coexpressed in immune cells (e.g., T lymphocytes) and some neuronal populations. The study explicitly cautions that 'apamin must be used with caution as a pharmacological tool' when SK and Kv1.3 channels coexist in the experimental preparation [1]. In contrast, the small-molecule SK blocker UCL 1684 and the peptide scyllatoxin have not been reported to inhibit Kv1.3 at comparable concentrations. Notably, apamin's Kv1.3 inhibition may partially explain the anti-inflammatory and immunomodulatory effects observed with apamin in vivo (e.g., reduced CD8⁺ cell infiltration in EAE models [2]), effects that may be misattributed to SK channel blockade if Kv1.3 contribution is not controlled.

Kv1.3 off-target

Head-to-head

Apamin: Kv1.3 IC₅₀ = 13 nM (comparable to PAP-1)

UCL 1684, scyllatoxin: no reported Kv1.3 inhibition at comparable concentrations

Off-target liability within active SK-blocking range

Immune-cell studies require Kv1.3-specific controls for attribution

Two-electrode voltage clamp; Xenopus oocytes; reported context

Evidence Dimension	Kv1.3 channel inhibition (off-target liability)
Target Compound Data	Apamin: Kv1.3 IC₅₀ = 13 nM (comparable to PAP-1, a selective Kv1.3 blocker)
Comparator Or Baseline	UCL 1684, scyllatoxin: no reported Kv1.3 inhibition at comparable concentrations
Quantified Difference	Apamin inhibits Kv1.3 at concentrations within its active SK-blocking range; alternative SK blockers lack this documented liability
Conditions	Two-electrode voltage clamp; Kv1.3 expressed in Xenopus oocytes; Voos et al. 2017, Eur Biophys J

Why This Matters

Procurement decisions for immune-cell or mixed-population studies must account for Kv1.3 co-inhibition: apamin requires Kv1.3-specific controls (e.g., PAP-1 or margatoxin) to attribute effects to SK channels; UCL 1684 may be preferred where Kv1.3 confounds are unacceptable.

• [1] Voos P, Yazar M, Lautenschläger R, Rauh O, Moroni A, Thiel G. The small neurotoxin apamin blocks not only small conductance Ca²⁺-activated K⁺ channels (SK type) but also the voltage-dependent Kv1.3 channel. European Biophysics Journal. 2017; 46(6): 517–523. doi: 10.1007/s00249-017-1197-3 View Source
• [2] Beeton C, Wulff H, Barbaria J, et al. Selective blockade of T lymphocyte K⁺ channels ameliorates experimental autoimmune encephalomyelitis, a model for multiple sclerosis. Proceedings of the National Academy of Sciences. 2001; 98(24): 13942–13947. doi: 10.1073/pnas.241497298 View Source

C-Terminal Amidation: Critical Quality Attribute

Devaux et al. (1995) demonstrated that recombinant apamin produced in E. coli—which differs from the natural toxin solely by the absence of C-terminal histidine amidation—exhibited markedly reduced biological activity despite correct disulfide bond formation and immunoreactivity [1]. A chemically synthesized apamin analog with a non-amidated C-terminal histidine recapitulated this low-activity phenotype, confirming that the amidation itself, rather than the nature or presence of the C-terminal residue, is the critical determinant [1]. This finding establishes that total chemical synthesis with proper C-terminal amidation, or purification from natural bee venom with verified amidation status, is necessary for producing biologically active apamin. Vendors supplying synthetic apamin must demonstrate ≥97% purity by HPLC and confirm the presence of C-terminal amidation (e.g., by mass spectrometry or NMR). Solid-phase peptide synthesis on benzhydrylamine resin directly yields the C-terminal amide and has been successfully employed for apamin production [2].

C-terminal amidation

Direct comparison

Amidated apamin: full biological activity

Non-amidated (recombinant/synthetic deamidated): substantially impaired activity despite correct folding

C-terminal amidation is a critical quality attribute for functional studies

Confirmed by toxicity and ¹²⁵I-apamin binding assays

Evidence Dimension	Biological activity dependence on C-terminal amidation
Target Compound Data	Amidated apamin (natural or properly synthesized): full biological activity in toxicity and binding assays
Comparator Or Baseline	Non-amidated apamin (recombinant from E. coli or chemically synthesized deamidated analog): low biological activity despite correct folding
Quantified Difference	Qualitative: amidated form is active; non-amidated form is substantially impaired; amidation deemed 'essential for full expression of biological activity'
Conditions	Recombinant expression in E. coli (CNBr cleavage, HPLC purification); chemical synthesis; toxicity and ¹²⁵I-apamin binding assays; Devaux et al. 1995, Eur J Biochem

Why This Matters

Procurement specifications for apamin must explicitly require C-terminal amidation; non-amidated or recombinant apamin from E. coli (lacking eukaryotic amidation machinery) will produce false-negative or quantitatively misleading results in SK channel experiments.

• [1] Devaux C, Knibiehler M, Defendini ML, et al. Recombinant and chemical derivatives of apamin: Implication of post-transcriptional C-terminal amidation of apamin in biological activity. European Journal of Biochemistry. 1995; 231(3): 544–550. doi: 10.1111/j.1432-1033.1995.tb20730.x View Source
• [2] Cosand WL, Merrifield RB. Solid-phase synthesis of apamin, the principal neurotoxin in bee venom. Chemical Biology & Drug Design. 1977; 9(3): 223–233. View Source

Apamin Application Scenarios

Systemic CNS SK Blockade

Apamin is the only SK channel blocker suitable for experiments in which systemic administration must produce centrally mediated effects. Its unique BBB penetration [1] enables i.p. or i.v. dosing (0.1–0.3 mg/kg in rats) to engage CNS SK channels, as validated by reversal of 6-OHDA-induced cognitive and motor deficits and striatal dopamine release measured by microdialysis [2]. Alternative peptide blockers (scyllatoxin, tamapin, Lei-Dab7) require i.c.v. cannulation, introducing surgical confounds, higher animal attrition, and restricted throughput. Small-molecule alternatives (UCL 1684) penetrate the CNS but lack interpretable subtype discrimination.

Neuronal SK2 vs. SK3 Dissection

Investigators seeking to resolve whether SK2 or SK3 channels mediate a given afterhyperpolarization current or plasticity phenotype can exploit apamin's graded potency window (IC₅₀ of ~27–83 pM for SK2 vs. ~1–4 nM for SK3 [1]) in combination with SK2-selective tools. The direct comparative evidence that apamin (SK2/SK3) facilitates memory consolidation whereas Lei-Dab7 (SK2-only) does not [2] provides a validated experimental framework: apamin-sensitive, Lei-Dab7-insensitive effects are attributable to SK3, while Lei-Dab7-sensitive effects map to SK2. This two-tool strategy is not achievable with non-selective small molecules such as UCL 1684.

Parkinson's Disease Models: SK Blockade

Apamin is the only SK channel blocker with published in vivo efficacy in a translational Parkinson's disease model. Systemic apamin (0.1–0.3 mg/kg i.p.) counteracted depression-like behavior, anxiety, social recognition deficits, spatial memory impairment, and asymmetric motor deficits in rats with bilateral or unilateral nigrostriatal 6-OHDA lesions [1]. The same study demonstrated that apamin treatment enhanced striatal extracellular dopamine levels (undetectable post-lesion, restored by apamin) as measured by in vivo microdialysis [1]. No comparable in vivo Parkinson's disease reversal data exist for scyllatoxin, tamapin, Lei-Dab7, UCL 1684, or dequalinium, making apamin the only evidence-supported choice for this application.

Immune Cell Studies: SK/Kv1.3 Deconvolution

When studying ion channel contributions to T cell activation, proliferation, or cytokine release, apamin's dual SK/Kv1.3 inhibitory profile (Kv1.3 IC₅₀ = 13 nM [1]) can be strategically leveraged rather than avoided. Because Kv1.3 is a validated therapeutic target in autoimmune disease and is coexpressed with SK channels in lymphocytes, apamin can serve as a dual-pharmacology probe when used alongside Kv1.3-selective blockers (PAP-1, margatoxin) and SK-selective tools (Lei-Dab7). This application is particularly relevant given apamin's reported reduction of CD8⁺ cell infiltration in EAE models [2]. However, procurement documentation must explicitly acknowledge this dual activity to prevent misattribution of effects.

Application

Selection Property

Validation Focus

CNS SK channel blockade studies

Systemic CNS access via BBB penetration

Behavioral and neurochemical endpoint validation in rodent models

Neuronal SK2 vs. SK3 current dissection

Graded subtype potency window (SK2 >> SK3)

Two-tool strategy with SK2-selective blockers; afterhyperpolarization endpoint review

Parkinson's disease model SK studies

Documented in vivo model-response evidence in 6-OHDA lesion paradigm

Dopaminergic, motor, and cognitive endpoint model-response interpretation

Immune cell SK/Kv1.3 deconvolution

Dual SK/Kv1.3 inhibitory profile

Parallel Kv1.3-selective controls required; EAE model infiltration endpoint review

• [1] Voos P, Yazar M, Lautenschläger R, Rauh O, Moroni A, Thiel G. The small neurotoxin apamin blocks not only small conductance Ca²⁺-activated K⁺ channels (SK type) but also the voltage-dependent Kv1.3 channel. European Biophysics Journal. 2017; 46(6): 517–523. doi: 10.1007/s00249-017-1197-3 View Source
• [2] Beeton C, Wulff H, Barbaria J, et al. Selective blockade of T lymphocyte K⁺ channels ameliorates experimental autoimmune encephalomyelitis, a model for multiple sclerosis. Proceedings of the National Academy of Sciences. 2001; 98(24): 13942–13947. doi: 10.1073/pnas.241497298 View Source